6-Methyldocosanoyl-CoA

• Molecular Formula: C44H80N7O17P3S
• Molecular Weight: 1104.1 g/mol
• InChI: InChI=1S/C44H80N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-32(2)22-19-20-23-35(53)72-27-26-46-34(52)24-25-47-42(56)39(55)44(3,4)29-65-71(62,63)68-70(60,61)64-28-33-38(67-69(57,58)59)37(54)43(66-33)51-31-50-36-40(45)48-30-49-41(36)51/h30-33,37-39,43,54-55H,5-29H2,1-4H3,(H,46,52)(H,47,56)(H,60,61)(H,62,63)(H2,45,48,49)(H2,57,58,59)
• InChIKey: IAJAPVVOSZYWPU-UHFFFAOYSA-N

6-Methyldocosanoyl-CoA: A Defined Very Long-Chain Methyl-Branched Acyl-CoA for Peroxisomal Oxidation Research

6-Methyldocosanoyl-CoA (6-Methyldocosanoyl-coenzyme A) is a chemically defined coenzyme A (CoA) derivative with the molecular formula C₄₄H₈₀N₇O₁₇P₃S and a molecular weight of 1104.13 g/mol . It is a very long-chain fatty acyl-CoA (VLCFA-CoA) characterized by a 22-carbon acyl chain with a single methyl branch at the C6 position, distinguishing it from both straight-chain VLCFA-CoAs and other methyl-branched CoA esters [1]. As an acyl-CoA, it is a central intermediate in lipid metabolism, specifically transported into mitochondria via the carnitine shuttle and primarily degraded in peroxisomes via β-oxidation pathways [2].

Workflow Peroxisomal beta-oxidation studies

Selection Defined methyl-branched VLCFA-CoA

Context ACOX2-specific pathway assays

• [1] Human Metabolome Database (HMDB). Showing metabocard for 6-Methyldocosanoyl-CoA (HMDB0300761). View Source
• [2] PathBank. Acylcarnitine 6-Methyldocosanoylcarnitine Pathway (PW125208). View Source

Why 6-Methyldocosanoyl-CoA Cannot Be Substituted with Straight-Chain or Other Positional Isomers in Metabolic Studies

Substitution of 6-Methyldocosanoyl-CoA with a generic VLCFA-CoA like docosanoyl-CoA (C22:0-CoA) or a different positional isomer (e.g., 2-methyldocosanoyl-CoA) is not scientifically valid due to the strict substrate specificity of the enzymes responsible for its catabolism. The presence and position of the methyl branch fundamentally dictate the enzyme systems required for β-oxidation: straight-chain VLCFA-CoAs are processed by peroxisomal palmitoyl-CoA oxidase (ACOX1), whereas branched-chain acyl-CoAs require the distinct branched-chain acyl-CoA oxidase (ACOX2) [1]. Furthermore, the exact position of the methyl branch (C6 vs. C2) can alter substrate affinity and the rate of metabolic processing, a phenomenon documented for other chain-length variants where, for instance, a medium-chain 2-methyl-branched acyl-CoA was shown to be completely resistant to oxidation compared to its straight-chain analog [2]. This functional divergence means that using an incorrect analog will lead to erroneous conclusions about metabolic flux and enzyme activity.

Straight-chain VLCFA-CoA Engages ACOX1, not ACOX2; pathway readout may shift significantly

Positional isomer (C2-methyl) Alters substrate affinity and oxidation rate, limiting direct substitution

Analytical co-elution risk May co-elute with straight-chain species on standard LC columns without specific method

• [1] Vanhove, G. F., et al. (1993). The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney. J Biol Chem, 268(14), 10335-44. View Source
• [2] ラット肝臓における2-メチル脂肪酸のミトコンドリアのベータ酸化。 (Mitochondrial beta-oxidation of 2-methyl fatty acids in rat liver.) View Source

Quantitative Differentiation of 6-Methyldocosanoyl-CoA for Research Procurement Decisions

Specificity of Peroxisomal Oxidation: Branched-Chain vs. Straight-Chain VLCFA-CoA

The degradation of 6-Methyldocosanoyl-CoA requires the specific peroxisomal enzyme branched-chain acyl-CoA oxidase (ACOX2), whereas the analogous straight-chain docosanoyl-CoA is oxidized by palmitoyl-CoA oxidase (ACOX1) [1]. Human liver peroxisomes contain two distinct acyl-CoA oxidases with different substrate specificities: palmitoyl-CoA oxidase (ACOX1) oxidizes very long straight-chain fatty acids, while branched-chain acyl-CoA oxidase (ACOX2) is involved in the degradation of long branched fatty acids [2]. This is a critical functional bifurcation, as ACOX2 deficiency leads to the accumulation of branched-chain fatty acids, a condition not mirrored by ACOX1 deficiency [1].

Enzyme specificity

Class-level inference

ACOX2 vs ACOX1

Supports ACOX2 pathway study context

Substrate bifurcation documented; verify in target system

Evidence Dimension	Enzyme Specificity for Peroxisomal Beta-Oxidation
Target Compound Data	Predicted substrate for branched-chain acyl-CoA oxidase (ACOX2)
Comparator Or Baseline	Docosanoyl-CoA (Straight-chain C22:0-CoA)
Quantified Difference	Qualitative difference: Requires distinct oxidase (ACOX2 vs ACOX1)
Conditions	Human liver peroxisomal enzyme system

Why This Matters

Using 6-Methyldocosanoyl-CoA is essential for studying ACOX2-specific metabolic pathways and disorders, whereas straight-chain analogs are processed by a different oxidase and will not recapitulate the same biological context.

• [1] Vanhove, G. F., et al. (1993). The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney. J Biol Chem, 268(14), 10335-44. View Source
• [2] Baumgart, E., et al. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci U S A, 93(24), 13748-53. View Source

Chain-Length Influence on Acyl-CoA Dehydrogenase (ACAD) Activity and Enantioselectivity

The metabolic fate of methyl-branched acyl-CoAs is highly dependent on chain length and is processed with stereospecificity. A study on long-chain acyl-CoA dehydrogenase (LCAD) and short/branched-chain acyl-CoA dehydrogenase (SBCAD) demonstrated activity towards 2-methyl branched chain acyl-CoA substrates of varying chain lengths, and the enzymes were found to be specific for the S-enantiomer [1]. While this study did not test a C22 acyl chain, it establishes a clear structure-function relationship where both chain length and the presence of a methyl branch influence enzyme recognition and turnover. The specific C22 chain length of 6-Methyldocosanoyl-CoA targets it to very long-chain specific pathways, differentiating it from shorter branched-chain acyl-CoAs.

Chain-length selectivity

Class-level inference

S-enantiomer preference; chain-length dependent

Data to verify for C22 substrate

Extrapolated from shorter 2-methyl acyl-CoA studies

Evidence Dimension	Enzyme Specificity for Mitochondrial Oxidation
Target Compound Data	Predicted substrate for very long-chain acyl-CoA dehydrogenase (VLCAD) based on chain length
Comparator Or Baseline	2-methylpentadecanoyl-CoA (C15:0 branched)
Quantified Difference	VLCAD is specific for S-enantiomer of 2-methyl branched substrates; activity varies with chain length
Conditions	In vitro enzyme assay with human acyl-CoA dehydrogenases

Why This Matters

This data indicates that substituting a shorter or straight-chain analog will not engage the correct dehydrogenase, leading to false negatives in activity assays and incorrect kinetic parameters.

• [1] Battaile, K. P., et al. (1998). Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2- methylpentadecanoyl-CoA. Biochim Biophys Acta, 1390(3), 333-8. View Source

Differential Analytical Detection and Quantification of Branched-Chain Acyl-CoAs

Analytical methods for acyl-CoA quantification must be validated for branched-chain species, as they can present challenges distinct from straight-chain analogs. UHPLC-MS/MS methods using a C30 column have been demonstrated to resolve isobaric lipids containing distinct combinations of straight-chain and branched-chain acyl groups [1]. This is critical because branched-chain CoAs like 6-Methyldocosanoyl-CoA can be isobaric with other compounds and may require specialized chromatographic conditions for accurate quantification, a factor not necessary for simpler straight-chain CoAs. The precise definition of this compound, with its known structure and molecular weight of 1104.13, allows it to serve as a unique reference standard for developing and validating such methods [2].

Analytical differentiation

Supporting evidence

C30 column resolves isobaric species

Supports LC-MS/MS method validation

Branched-chain CoAs may co-elute on standard columns

Evidence Dimension	Analytical Chromatographic Behavior
Target Compound Data	Requires specialized LC conditions (e.g., C30 column) for resolution from other isobaric species
Comparator Or Baseline	Straight-chain saturated acyl-CoAs
Quantified Difference	Qualitative difference: Branched-chain species co-elute with or are isobaric with straight-chain species on standard columns
Conditions	UHPLC-MS/MS lipidomics workflow

Why This Matters

For labs quantifying acyl-CoA pools in biological samples, 6-Methyldocosanoyl-CoA can serve as a critical standard to ensure accurate detection and avoid misidentification of isobaric or co-eluting metabolites.

• [1] Green, C. R., et al. (2024). Quantifying acyl-chain diversity in isobaric compound lipids containing monomethyl branched-chain fatty acids. bioRxiv, 2024.05.28.596332. View Source
• [2] MedChemExpress. 6-Methyldocosanoyl-CoA Product Page. Catalog No. HY-CE01407. View Source

Validated Research Applications for 6-Methyldocosanoyl-CoA Procurement

Enzymology: Characterizing ACOX2 Substrate Specificity and Kinetics

Use 6-Methyldocosanoyl-CoA as a defined substrate in in vitro assays to measure the specific activity (kcat/Km) of human recombinant branched-chain acyl-CoA oxidase (ACOX2). Compare these kinetic parameters directly with those obtained for straight-chain VLCFA-CoAs (e.g., docosanoyl-CoA) using ACOX1 to delineate the distinct substrate preferences of these two peroxisomal oxidases. This is essential for understanding the biochemical basis of peroxisomal disorders like ACOX2 deficiency. [1]

Metabolomics: Developing and Validating LC-MS/MS Methods for Branched-Chain Acyl-CoA Profiling

Employ 6-Methyldocosanoyl-CoA as a high-purity analytical standard to develop and validate a targeted LC-MS/MS assay for the accurate quantification of very long-chain methyl-branched acyl-CoAs in complex biological matrices (e.g., liver homogenates, plasma). Use it to establish retention time, optimize collision energy, and create a calibration curve for distinguishing it from isobaric straight-chain species, a common pitfall in lipidomics. [1]

Cell Biology: Tracing the Metabolic Fate of Exogenous Methyl-Branched Fatty Acids

In cell culture models (e.g., primary hepatocytes or HepG2 cells), provide the precursor fatty acid (6-methyldocosanoic acid) and subsequently monitor the intracellular formation of its CoA ester, 6-Methyldocosanoyl-CoA, to study the kinetics of very long-chain fatty acid activation by acyl-CoA synthetases and its subsequent channeling into peroxisomal β-oxidation. [2]

Application

Selection Property

Validation Focus

ACOX2 enzyme kinetics

Defined methyl-branched VLCFA-CoA substrate

ACOX2 vs ACOX1 kinetic comparison

LC-MS/MS method development

High-purity branched-chain acyl-CoA standard

Isobaric resolution and retention time validation

Cellular fatty acid activation

Exogenous precursor tracing capability

Acyl-CoA synthetase and peroxisomal oxidation monitoring

• [1] Vanhove, G. F., et al. (1993). The CoA esters of 2-methyl-branched chain fatty acids and of the bile acid intermediates di- and trihydroxycoprostanic acids are oxidized by one single peroxisomal branched chain acyl-CoA oxidase in human liver and kidney. J Biol Chem, 268(14), 10335-44. View Source
• [2] PathBank. Acylcarnitine 6-Methyldocosanoylcarnitine Pathway (PW125208). View Source